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Compound of Interest

3-(Chloromethyl)-5-(4-
Compound Name:
chlorophenyl)isoxazole

CAS No.: 343374-64-1

Cat. No.: B3032671

Get Quote

Executive Summary & Chemical Identity[1][2]

Chloromethyl isoxazole derivatives (e.g., 3-(Chloromethyl)-5-methylisoxazole) are privileged
scaffolds in medicinal chemistry, serving as critical intermediates for COX-2 inhibitors,
antibiotics, and immunomodulators. However, their utility is mirrored by their reactivity. These
compounds are potent alkylating agents and lachrymators.

Standard Safety Data Sheets (SDS) often provide generic "Warning" templates. This guide
bridges the gap between regulatory compliance and practical laboratory safety, analyzing the
causality of hazards to empower researchers with self-validating safety protocols.

Representative Structure

e Compound: 3-(Chloromethyl)-5-methylisoxazole[1][2]
e CAS: 35166-37-1

e Molecular Formula:
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o Key Functional Group: Electrophilic chloromethyl moiety attached to a heteroaromatic
isoxazole ring.

Molecular Hazard Analysis (The "Why")

To safely handle these derivatives, one must understand the underlying physical organic
chemistry. The hazard is not random; it is a direct function of the molecule's desire to react.

The Alkylation Mechanism
The chloromethyl group is highly susceptible to

attack by biological nucleophiles (DNA bases, cysteine residues in proteins). The isoxazole ring
acts as an electron-withdrawing group (EWG), pulling electron density away from the
methylene carbon, thereby increasing its electrophilicity.

Physiological Consequence:
o Genotoxicity: Potential for DNA alkylation.[3][4]
o Corrosion: Rapid alkylation of skin proteins leads to cellular necrosis (Chemical Burns).

e Lachrymation: Activation of TRPA1 ion channels in sensory nerves, causing severe
eye/respiratory irritation.

Thermal Instability of the Isoxazole Ring

Unlike benzene rings, the isoxazole core contains a weak N-O bond. Under high thermal stress
(fire or runaway reaction), this bond cleaves, leading to a complex decomposition cascade.

Visualization 1: Mechanism of Action & Decomposition This diagram illustrates the dual-hazard
nature: biological alkylation and thermal fragmentation.
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Caption: Figure 1. Dual reactivity pathways: S_N2 alkylation of biological targets and thermal
N-O bond cleavage.

Critical SDS Section Interpretation

A high-quality SDS for this class must go beyond generic statements. Below is the technical
interpretation required for Sections 2, 5, and 10.

Section 2: Hazard Identification (GHS)

Do not underestimate the "Corrosive" label. It implies irreversible tissue damage.
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GHS Classification = Category Hazard Statement

Technical
Implication

H314: Causes severe

Penetrates epidermis

to dermis. Immediate

Skin Corrosion 1B _ o
skin burns.[5] neutralization
required.
i Cornea opacity risk.
H318: Causes serious )
Eye Damage 1 Wear face shield +
eye damage.
goggles.
) Lachrymator. Volatile
H335: Respiratory
STOT - SE 3 o enough to clear a lab
irritation. ) o
without ventilation.
Haptenization of
o H317: May cause )
Sensitization 1 proteins leads to

allergic skin reaction.

immune response.

Section 5: Fire-Fighting Measures

e The Trap: Standard water spray may be ineffective if the container has ruptured and the

chemical is hydrolyzing (releasing HCI).
» NOx Hazard: The isoxazole nitrogen oxidizes to Nitrogen Oxides (

), which are pulmonary edema hazards.

e Protocol: Use ngcontent-ng-c2699131324=""_nghost-ng-c2339441298="" class="inline ng-

star-inserted">

or Dry Chemical. Firefighters must wear full SCBA to protect against

and HCI fumes.

Section 10: Stability and Reactivity[2]

e Hydrolysis:
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o Significance: Old bottles may build up pressure (HCI gas) or contain precipitated white
solids (isoxazole alcohol).

e Incompatibility: Violent reaction with strong oxidizers and strong bases (bases can
deprotonate the methyl group or cause ring opening).

Operational Protocol: Handling & Storage

This protocol is designed to be a self-validating system. If the "Check" step fails, the workflow
stops.

Storage (The "Cold Chain")

o Condition: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen).
» Why? Prevents hydrolysis and thermal degradation.

e Secondary Containment: Store in a polyethylene secondary container to capture leaks (glass
bottles can break due to pressure buildup).

Experimental Workflow

Visualization 2: Safe Handling Lifecycle Standard Operating Procedure (SOP) flow for
synthesis and disposal.
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Caption: Figure 2. Operational lifecycle. Note the 'Quench’ step uses a nucleophile
(Thiosulfate) to destroy alkylating potential.

Decontamination & Spill Response

* Do NOT just use water. Water generates HCI gas and leaves the alkylating agent partially
active.
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e The "Destroyer" Solution: Use a solution of 10% Sodium Thiosulfate or Dilute Ammonium
Hydroxide.

o Mechanism:[4][6][7] Thiosulfate (

) is a soft nucleophile that rapidly reacts with the chloromethyl group, converting it into a
non-toxic water-soluble salt.

o Protocol: Cover spill with absorbent pads. Soak pads with Thiosulfate solution. Wait 15
minutes. Collect as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b303267 1/docs#advanced-safety-stewardship-
chloromethyl-isoxazole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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